Cas no 190719-69-8 (3-(4-Ethylphenyl)-3-oxopropanal)

3-(4-Ethylphenyl)-3-oxopropanal is a specialized organic compound featuring an ethyl-substituted phenyl ring conjugated with a β-oxoaldehyde functional group. This structure makes it a versatile intermediate in synthetic organic chemistry, particularly for the preparation of fine chemicals, pharmaceuticals, and agrochemicals. The presence of both carbonyl and aldehyde groups allows for selective reactivity in condensation, cyclization, and nucleophilic addition reactions. Its well-defined molecular architecture ensures consistent performance in multi-step syntheses, while its purity and stability enhance reproducibility in research and industrial applications. The compound is particularly valuable in the development of heterocyclic frameworks and complex molecular scaffolds.

3-(4-Ethylphenyl)-3-oxopropanal structure

190719-69-8 structure

Product Name:3-(4-Ethylphenyl)-3-oxopropanal

CAS No:190719-69-8

MF:C₁₁H₁₂O₂

MW:176.211783409119

CID:5182293

PubChem ID:18690523

Update Time:2025-10-29

3-(4-Ethylphenyl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

- 3-(4-ethylphenyl)-3-oxopropanal
- Benzenepropanal, 4-ethyl-β-oxo-
- 3-(4-Ethylphenyl)-3-oxopropanal
- Inchi： 1S/C11H12O2/c1-2-9-3-5-10(6-4-9)11(13)7-8-12/h3-6,8H,2,7H2,1H3
- InChI Key： ZWXXZYFWKFUCGG-UHFFFAOYSA-N
- SMILES： O=C(CC=O)C1C=CC(=CC=1)CC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 179
XLogP3: 2
Topological Polar Surface Area: 34.1

3-(4-Ethylphenyl)-3-oxopropanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-145417-0.05g	3-(4-ethylphenyl)-3-oxopropanal	190719-69-8		0.05g	$159.0	2023-06-06
Enamine	EN300-145417-50mg	3-(4-ethylphenyl)-3-oxopropanal	190719-69-8		50mg	$159.0	2023-09-29

3-(4-Ethylphenyl)-3-oxopropanal Related Literature

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Additional information on 3-(4-Ethylphenyl)-3-oxopropanal

Research Brief on 3-(4-Ethylphenyl)-3-oxopropanal (CAS: 190719-69-8) in Chemical Biology and Pharmaceutical Applications

3-(4-Ethylphenyl)-3-oxopropanal (CAS: 190719-69-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This β-keto aldehyde derivative serves as a key intermediate in the synthesis of heterocyclic compounds and has shown promise in medicinal chemistry for its ability to interact with biological targets. Recent studies have focused on its role as a building block for drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

Structural analysis reveals that the 4-ethylphenyl group contributes to enhanced lipophilicity, potentially improving membrane permeability in biological systems. The α,β-unsaturated carbonyl moiety presents multiple reactive sites for nucleophilic attack, making it valuable for constructing complex molecular architectures. A 2023 study published in Bioorganic & Medicinal Chemistry demonstrated its efficacy as a Michael acceptor in designing irreversible kinase inhibitors, showing particular activity against EGFR mutants in non-small cell lung cancer models.

In synthetic methodology, researchers have developed novel catalytic systems for asymmetric transformations of 3-(4-Ethylphenyl)-3-oxopropanal. A breakthrough reported in ACS Catalysis (2024) described an organocatalytic enantioselective aldol reaction achieving >95% ee using this substrate. The protocol enables efficient access to chiral synthons for bioactive molecule construction, addressing previous challenges in stereocontrol with β-keto aldehydes.

Pharmacological investigations have identified derivatives of 190719-69-8 as modulators of inflammatory pathways. A team at Scripps Research Institute reported COX-2 selective inhibition (IC₅₀ = 0.8 μM) with minimal gastrointestinal toxicity in murine models, published in Journal of Medicinal Chemistry (2023). The lead compound demonstrated 85% reduction in paw edema at 10 mg/kg dose, outperforming standard NSAIDs in preclinical evaluations.

Emerging applications include its use in PROTAC (Proteolysis Targeting Chimera) development, where the aldehyde functionality serves as a warhead for E3 ligase recruitment. A Nature Chemical Biology (2024) publication detailed its incorporation into BRD4-degrading molecules showing picomolar DC₅₀ values in leukemia cell lines. This represents a significant advancement in targeted protein degradation strategies.

Ongoing clinical translation efforts face challenges in optimizing the metabolic stability of 3-(4-Ethylphenyl)-3-oxopropanal derivatives. Current research focuses on prodrug approaches and formulation strategies to address rapid hepatic clearance observed in pharmacokinetic studies. The compound's unique chemical features continue to inspire innovative therapeutic designs across multiple disease areas.